Cas no 3324-82-1 (Benzene, (cyclohexylsulfinyl)-)

• Product name: Benzene, (cyclohexylsulfinyl)-
• CAS No: 3324-82-1
• MF: C₁₂H₁₆OS
• MW: 208.31984
• CID: 1456242
• PubChem ID: 10867516

Benzene, (cyclohexylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (cyclohexylsulfinyl)-
• cyclohexyl phenyl sulphoxide
• DTXSID601310472
• 3324-82-1
• SCHEMBL776445
• phenylcyclohexylsulfoxide
• (Cyclohexylsulfinyl)benzene
• Cyclohexanesulfinyl-benzene

• Inchi： InChI=1S/C12H16OS/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-4,7-8,12H,2,5-6,9-10H2
• InChI Key： FTUDOLYJXJHTEN-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)S(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 208.09228
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides